Cas no 2229326-06-9 (2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 2229326-06-9
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6085260
• PubChem ID: 165710200
• Update Time: 2025-10-29

2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• 2229326-06-9
• EN300-1746847

• Inchi： 1S/C8H12N4O/c1-5-3-7(6(2)10-5)8(4-13)11-12-9/h3,8,10,13H,4H2,1-2H3
• InChI Key： DDUANJGTLKXFPM-UHFFFAOYSA-N
• SMILES： OCC(C1C=C(C)NC=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

Introduction to 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2229326-06-9)

2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2229326-06-9, features a unique structural motif combining an azido group with a pyrrole derivative, making it a versatile intermediate in the development of novel bioactive molecules. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its reactivity and potential applications in medicinal chemistry.

The structure of 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol consists of an ethanol backbone substituted with an azido group at the second carbon position and a 2,5-dimethylpyrrole ring attached to the same carbon. This configuration endows the molecule with distinct chemical properties that make it valuable for synthetic transformations. The azido group, in particular, is a well-known functional handle in organic synthesis, enabling reactions such as nucleophilic substitution, cycloadditions, and cross-coupling processes. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery efforts.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The pyrrole core in 2-azido-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol is no exception, as pyrroles and their derivatives exhibit a wide range of pharmacological activities. For instance, pyrrole-based compounds have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The dimethyl substitution at the 2 and 5 positions of the pyrrole ring enhances its stability and influences its electronic properties, making it an attractive scaffold for further derivatization.

The synthetic utility of 2-azido derivatives has been extensively explored in the literature. The azido group can be selectively introduced into various molecular frameworks through multiple synthetic pathways. One common approach involves the reaction of alkynes with nitrous acid or sodium azide under controlled conditions. Alternatively, metal-catalyzed azidation reactions have also been employed to achieve regioselective azidation of unsaturated substrates. In the context of CAS No. 2229326-06-9, these synthetic strategies can be leveraged to construct more complex molecules by incorporating additional functional groups or appending different pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosterism, where structural analogs with similar biological activity but different physicochemical properties are designed. The compound 2-(azido)-substituted pyrroles represent an excellent example of bioisosterism applications. By replacing hydrogen atoms with other functional groups or altering the electronic environment through substituents like dimethyl groups, researchers can fine-tune the pharmacological profile of these molecules. This approach has led to the discovery of novel drug candidates with improved efficacy and reduced side effects.

The pharmacokinetic properties of CAS No. 2229326-06-9 are also subjects of interest due to their potential impact on drug delivery and therapeutic outcomes. Factors such as solubility, metabolic stability, and membrane permeability must be carefully considered when designing new drug candidates. The presence of both polar (hydroxyl) and non-polar (dimethylpyrrole) regions in this compound suggests that it may exhibit moderate solubility in both aqueous and organic solvents, which could be advantageous for formulation development.

In conclusion, 2-(azido)-substituted pyrroles represent a promising class of compounds with diverse applications in pharmaceutical research. The unique structural features of CAS No. 2229326-06-9, including its azido functionality and dimethylpyrrole moiety, make it a valuable building block for synthesizing novel bioactive molecules. Ongoing research in this area continues to uncover new synthetic methodologies and pharmacological applications, further solidifying its importance in modern drug discovery efforts.